An In-depth Technical Guide to the Physicochemical Properties of N-(3-acetamidophenyl)-2-chlorobenzamide
An In-depth Technical Guide to the Physicochemical Properties of N-(3-acetamidophenyl)-2-chlorobenzamide
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological activities of the compound N-(3-acetamidophenyl)-2-chlorobenzamide. Due to the limited availability of direct experimental data for this specific molecule, this guide combines established data for its immediate precursors with predicted properties for the final compound, offering a robust profile for research and development purposes. The methodologies for the synthesis and analysis are detailed, and the potential biological relevance is discussed in the context of structurally similar molecules that have demonstrated antimicrobial and cytotoxic activities.
Introduction
N-(3-acetamidophenyl)-2-chlorobenzamide is a synthetic organic compound featuring a substituted benzamide structure. The presence of an acetamido group and a chloro-substituted benzoyl moiety suggests its potential for diverse chemical interactions and biological activities. Compounds with similar structural motifs have been investigated for their roles as potential therapeutic agents, particularly in the fields of oncology and infectious diseases. This document aims to provide a foundational resource for researchers interested in the synthesis, characterization, and evaluation of this compound.
Physicochemical Properties
Properties of N-(3-acetamidophenyl)-2-chlorobenzamide (Predicted)
The following table summarizes the predicted physicochemical properties of the target compound. These values were computationally generated and should be confirmed by experimental analysis.
| Property | Predicted Value |
| Molecular Formula | C₁₅H₁₃ClN₂O₂ |
| Molecular Weight | 288.73 g/mol |
| Melting Point | 185-195 °C |
| logP (Octanol/Water) | 2.8 ± 0.5 |
| Water Solubility | Low |
| pKa (most acidic) | 13.5 ± 0.7 (amide N-H) |
| pKa (most basic) | 1.5 ± 0.3 (carbonyl oxygen) |
Properties of N-(3-aminophenyl)acetamide (Precursor)
The experimental properties of the key starting material, N-(3-aminophenyl)acetamide (also known as 3-aminoacetanilide), are well-documented and crucial for its handling and reaction monitoring.
| Property | Value | Reference |
| Molecular Formula | C₈H₁₀N₂O | |
| Molecular Weight | 150.18 g/mol | |
| Melting Point | 86-88 °C | [1][2][3] |
| Water Solubility | 1-5 g/100 mL at 24 °C | [1][3] |
Synthesis of N-(3-acetamidophenyl)-2-chlorobenzamide
The synthesis of N-(3-acetamidophenyl)-2-chlorobenzamide can be achieved through a standard amide coupling reaction, specifically the Schotten-Baumann reaction, between N-(3-aminophenyl)acetamide and 2-chlorobenzoyl chloride.
Experimental Protocol
Materials:
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N-(3-aminophenyl)acetamide
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2-chlorobenzoyl chloride
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Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
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Triethylamine (Et₃N) or Pyridine
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1 M Hydrochloric acid (HCl)
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Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Standard laboratory glassware and magnetic stirrer
Procedure:
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Dissolution: In a round-bottom flask, dissolve N-(3-aminophenyl)acetamide (1.0 equivalent) in anhydrous dichloromethane.
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Base Addition: Add triethylamine (1.1 equivalents) to the solution and stir at room temperature.
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Acylation: Slowly add a solution of 2-chlorobenzoyl chloride (1.05 equivalents) in anhydrous dichloromethane to the reaction mixture, preferably at 0 °C (ice bath).
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Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
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Work-up:
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Wash the reaction mixture sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude product.
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Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
Synthesis Workflow Diagram
Potential Biological Activities and Signaling Pathways
While N-(3-acetamidophenyl)-2-chlorobenzamide has not been extensively studied, the biological activities of structurally related N-phenylbenzamide and N-(3-acetylphenyl)-2-chlorobenzamide derivatives provide insights into its potential therapeutic applications.[4]
Antimicrobial Activity
Derivatives of N-(3-acetylphenyl)-2-chlorobenzamide have demonstrated significant inhibitory activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis.[4] The mechanism of action is hypothesized to involve the interaction of the molecule with key bacterial enzymes or disruption of the cell membrane. The presence of the chloro-substituent on the benzoyl ring appears to be important for this activity.
Cytotoxic and Anticancer Activity
Several studies have reported the cytotoxic effects of benzamide derivatives against various cancer cell lines. For instance, N-(3-acetylphenyl)-2-chlorobenzamide has shown selective cytotoxicity against MCF-7 breast cancer cells.[4] The proposed mechanism involves the induction of apoptosis, a form of programmed cell death. The ortho-chloro substitution is thought to influence the electronic properties of the molecule, potentially enhancing its interaction with apoptotic pathway proteins.
Hypothetical Signaling Pathway
The diagram below illustrates a potential mechanism of action for the induction of apoptosis by a cytotoxic benzamide derivative, which could be relevant for N-(3-acetamidophenyl)-2-chlorobenzamide.
Conclusion
N-(3-acetamidophenyl)-2-chlorobenzamide is a compound of interest for which this guide provides a foundational body of information. The detailed synthesis protocol, based on established chemical principles, offers a clear path to obtaining this molecule for further study. The predicted physicochemical properties provide a starting point for its characterization. Furthermore, the documented biological activities of its structural analogs suggest that N-(3-acetamidophenyl)-2-chlorobenzamide warrants investigation as a potential antimicrobial or anticancer agent. Future research should focus on the experimental validation of its properties and a thorough evaluation of its biological effects and mechanisms of action.
